Cas no 1351595-02-2 (N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide)

• Product Name: N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide
• CAS No: 1351595-02-2
• MF: C₁₈H₂₄N₆O
• MW: 340.422762870789
• CID: 6007563
• PubChem ID: 56764916
• Update Time: 2025-06-11

N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-cyclopentyl-1-[6-(1H-imidazol-1-yl)-4-pyrimidinyl]-
• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-cyclopentylpiperidine-4-carboxamide
• F6175-0292
• 1351595-02-2
• N-cyclopentyl-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperidine-4-carboxamide
• N-cyclopentyl-1-(6-imidazol-1-ylpyrimidin-4-yl)piperidine-4-carboxamide
• VU0534108-1
• CHEMBL3439749
• AKOS024534457

• Inchi： 1S/C18H24N6O/c25-18(22-15-3-1-2-4-15)14-5-8-23(9-6-14)16-11-17(21-12-20-16)24-10-7-19-13-24/h7,10-15H,1-6,8-9H2,(H,22,25)
• InChI Key： JYMGSZQUGZHLPQ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3C=NC=C3)N=CN=2)CCC(C(NC2CCCC2)=O)CC1

Computed Properties

• Exact Mass: 340.20115941g/mol
• Monoisotopic Mass: 340.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 650.9±55.0 °C(Predicted)
• pka: 15.41±0.20(Predicted)

Additional information on N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide

Comprehensive Overview of N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide (CAS No. 1351595-02-2)

The compound N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide (CAS No. 1351595-02-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This article delves into its chemical properties, synthesis pathways, and relevance in modern drug discovery, addressing common queries such as "What is the role of imidazole in drug design?" and "How do pyrimidine derivatives contribute to medicinal chemistry?"

Structurally, the molecule combines a pyrimidine core with an imidazole substituent, both of which are critical heterocycles in bioactive compounds. The presence of a piperidine-4-carboxamide moiety further enhances its binding affinity to biological targets, making it a candidate for modulating enzyme activity or receptor interactions. Researchers often explore such scaffolds to address pressing medical challenges, including inflammation, metabolic disorders, and oncology-related pathways.

In the context of current trends, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in personalized medicine. The compound’s imidazolyl-pyrimidine framework aligns with these interests, as it mimics motifs found in FDA-approved drugs targeting protein kinases. This connection answers frequent search queries like "Why are heterocyclic compounds important in drug development?" and "What are the latest breakthroughs in kinase inhibitor research?"

Synthetic routes to CAS No. 1351595-02-2 typically involve multi-step organic reactions, including nucleophilic substitutions and amide couplings. Optimizing these processes is crucial for scalability, a topic often searched as "How to improve yield in heterocyclic synthesis?" Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, addressing concerns like "What techniques validate compound identity in research?"

From an SEO perspective, integrating keywords such as "imidazole derivatives in medicine," "pyrimidine-based therapeutics," and "piperidine carboxamide applications" enhances visibility. The compound’s potential in drug repurposing and fragment-based drug design also resonates with trending topics in AI-driven drug discovery, answering questions like "How is AI accelerating chemical research?"

In summary, N-cyclopentyl-1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-carboxamide represents a versatile scaffold with broad implications for modern pharmacology. Its study bridges gaps between synthetic chemistry and therapeutic innovation, making it a focal point for researchers tackling unmet medical needs.